Cas no 3963-80-2 (2,7-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-, sodium salt (1:2))

• Product Name: 2,7-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-, sodium salt (1:2)
• CAS No: 3963-80-2
• MF: C₁₀H₇NNa₂O₇S₂
• MW: 363.27462220192
• CID: 311157
• PubChem ID: 19858
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-, sodium salt (1:2)
• disodium,4-amino-5-hydroxynaphthalene-2,7-disulfonate
• 2,7-NAPHTHALENEDISULFONIC ACID, 4-AMINO-5-HYDROXY-, DISODIUM SALT
• AC1L2F0Q
• Disodium 4-amino-5-hydroxy-2,7-naphthalenedisulfonate
• Disodium 4-amino-5-hydroxynaphthalene-2,7-disulphonate
• EINECS 223-566-2
• H Acid disodium salt
• LS-94637
• disodium;4-amino-5-hydroxynaphthalene-2,7-disulfonate
• 17265-34-8
• 5460-09-3
• 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid sodium salt
• SB83519
• Sodium 4-Amino-5-hydroxy-2,7-naphthalenedisulfonate
• EPI-0023
• SODIUM 4-AMINO-5-HYDROXYNAPHTHALENE-2,7-DISULFONATE
• SODIUM4-AMINO-5-HYDROXYNAPHTHALENE-2,7-DISULFONATE
• C10H7NNa2O7S2
• DTXSID9063247
• NS00083966
• SCHEMBL3100229
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, sodium salt (1:2)
• 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid disodium salt
• 3963-80-2

• Inchi： 1S/C10H9NO7S2.2Na/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8;;/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18);;/q;2*+1/p-2
• InChI Key： PHIMTKWJUXQMMA-UHFFFAOYSA-L
• SMILES： S(C1=CC(=C2C(=CC(=CC2=C1)S(=O)(=O)[O-])O)N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 362.94601
• Monoisotopic Mass: 362.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 535
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 160.65

2,7-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-, sodium salt (1:2) Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• RTECS：QJ6190000
• Hazardous Material Identification：
• Risk Phrases：20/21/22-36/37/38